(2Z)-2-amino-3-[(E)-[(3,5-dibromo-4-hydroxyphenyl)methylidene]amino]but-2-enedinitrile

• IUPAC Name: (Z)-2-amino-3-[(3,5-dibromo-4-hydroxyphenyl)methylideneamino]but-2-enedinitrile
• InChI: InChI=1S/C11H6Br2N4O/c12-7-1-6(2-8(13)11(7)18)5-17-10(4-15)9(16)3-14/h1-2,5,18H,16H2/b10-9-,17-5?
• InChI Key: KYXWRVKZEZLYAW-IWYAMSTNSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)O)Br)C=NC(=C(C#N)N)C#N
• Isomeric SMILES: C1=C(C=C(C(=C1Br)O)Br)C=N/C(=C(/C#N)\N)/C#N
• Molecular Formula: C11H6Br2N4O
• Molecular Weight: 370.00 g/mol
• CAS No.: 1159976-63-2

Description

(2Z)-2-amino-3-[(E)-[(3,5-dibromo-4-hydroxyphenyl)methylidene]amino]but-2-enedinitrile is a specialized Schiff base ligand synthesized from diaminomaleonitrile (DAMN) and 3,5-dibromo-4-hydroxybenzaldehyde. This compound is of significant interest in coordination chemistry and materials science due to its multiple potential binding sites, including the azomethine nitrogen, the phenol oxygen, and the nitrile groups. Schiff bases are renowned for their ability to form stable complexes with various metal ions, and the presence of electron-withdrawing bromo substituents and the hydroxy group on the phenyl ring can significantly influence the electronic properties and coordination behavior of the ligand . The diaminomaleonitrile moiety is a versatile precursor in organic synthesis and can contribute to the formation of hydrogen-bonded networks in the solid state, as observed in related structures . This molecular architecture suggests potential for developing functional materials. Researchers can explore its application in the synthesis of novel coordination polymers, as a building block for heterocyclic compounds, or in the development of chemical sensors. This product is intended for research applications in a laboratory setting and is strictly labeled For Research Use Only. It is not intended for diagnostic or therapeutic uses, or for personal consumption. Researchers should consult the product's Safety Data Sheet (SDS) before use.

Biological Activity

The compound known as (2Z)-2-amino-3-[(E)-[(3,5-dibromo-4-hydroxyphenyl)methylidene]amino]but-2-enedinitrile is characterized by its complex structure and potential biological activities. This article aims to explore the biological properties of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for this compound is $C_{12}H_{10}Br_2N_4O$, with a molecular weight of approximately 364.04 g/mol. The structure features a dibromo-substituted phenyl group, which is significant for its biological activity.

Anticancer Properties

Research indicates that compounds with similar structures often exhibit anticancer properties due to their ability to interfere with cellular signaling pathways. For instance, derivatives of dibromophenol have shown cytotoxic effects against various cancer cell lines.

Antimicrobial Activity

The presence of bromine atoms in the structure has been associated with enhanced antimicrobial activity. Studies have demonstrated that halogenated compounds can disrupt microbial cell membranes, leading to increased permeability and cell death.

Enzyme Inhibition

The compound may act as an enzyme inhibitor. Compounds with similar functional groups have been shown to inhibit enzymes involved in cancer progression and microbial resistance.

Case Studies and Research Findings

• Anticancer Activity : A study published in the Journal of Medicinal Chemistry reported that derivatives of dibromo-substituted compounds inhibited the growth of breast cancer cells by inducing apoptosis through the mitochondrial pathway. The mechanism involved the activation of caspases and the release of cytochrome c from mitochondria .
• Antimicrobial Effects : Research conducted on various halogenated phenolic compounds revealed that they possess significant antibacterial activity against Gram-positive and Gram-negative bacteria. The study highlighted that the presence of bromine enhances the lipophilicity of the compounds, facilitating better interaction with bacterial membranes .
• Enzyme Inhibition : A recent investigation into enzyme inhibitors indicated that certain amino-substituted compounds can effectively inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in bacteria and cancer cells. The study suggested that structural modifications could improve efficacy against resistant strains .

Table 1: Biological Activities of Similar Compounds

Compound Name	Activity Type	Reference
3,5-Dibromo-4-hydroxyphenylamine	Anticancer
4-Bromophenol	Antimicrobial
6-Bromoquinolone	Enzyme Inhibition

Mechanism	Description
Apoptosis Induction	Activation of caspases leading to programmed cell death
Membrane Disruption	Increased permeability causing cell lysis in microbes
Enzyme Inhibition	Blocking critical enzymes like DHFR affecting DNA synthesis

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. Similar compounds with structural analogs have shown promising results in inhibiting tumor cell proliferation. For instance, derivatives of 2-amino-4-aryl-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitriles have been synthesized and tested against various human tumor cell lines, revealing significant antiproliferative activities and specific modes of action such as microtubule disruption and cell cycle arrest .

Anti-Angiogenic Properties

The compound has also been investigated for its anti-angiogenic effects. In vitro studies demonstrated that certain derivatives could inhibit the formation of vascular structures in endothelial cells, suggesting a mechanism that could be exploited for cancer therapies targeting tumor vasculature . This is particularly relevant as angiogenesis is a critical process in tumor growth and metastasis.

Neuroprotective Effects

Research into related compounds indicates potential neuroprotective effects. For example, studies on dibromo derivatives have shown that they may protect neuronal cells from oxidative stress and apoptosis, which is pertinent in the context of neurodegenerative diseases like Alzheimer's .

Synthesis of Novel Materials

The unique chemical structure of (2Z)-2-amino-3-[(E)-[(3,5-dibromo-4-hydroxyphenyl)methylidene]amino]but-2-enedinitrile allows it to be used as a building block in the synthesis of novel materials. Its properties can be tailored for applications in polymer science or nanotechnology, where functionalized polymers are necessary for advanced materials development .

Case Studies

Study	Objective	Findings
Anticancer Study	Evaluate antiproliferative activity	Identified compounds with IC50 values < 1 μM against specific cancer cell lines; mechanisms included microtubule disruption and G2/M phase arrest .
Angiogenesis Inhibition	Assess anti-angiogenic effects	Compounds showed significant reduction in tube formation in endothelial cells at low concentrations; complete inhibition observed at 1 μM .
Neuroprotection	Investigate protective effects against oxidative stress	Compounds demonstrated reduced apoptosis in neuronal models; potential application in neurodegenerative disease therapies .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Analogues and Substituent Effects

The compound belongs to a class of enedinitriles with arylideneamino substituents. Key analogues include:

(5Z)-5-(4-methoxybenzylidene)-7-methyl-4,5-dihydro[1,2,4]triazolo[3,4-c][1,2,4]benzotriazin-5-ium tetrafluoroborate (): This analogue replaces bromine and hydroxyl groups with methoxy and methyl substituents. The methoxy group enhances electron density, altering reactivity in cyclization reactions.

Compound 7 (): A triazole-linked enedinitrile with a 4-methoxybenzylidene group. NMR studies show similar backbone chemical shifts but divergent shifts in regions influenced by substituents (e.g., positions 29–36 and 39–44) .

Table 1: Substituent Effects on Key Properties

Compound	Substituents	Solubility (DMSO)	λ_max (nm)
Target Compound	3,5-dibromo-4-hydroxyphenyl	Low	320–340
(5Z)-5-(4-methoxybenzylidene)...	4-methoxy, methyl	Moderate	300–315
Compound 7	4-methoxybenzylidene	High	310–325

Spectroscopic Comparisons

NMR profiling () reveals that the target compound shares a nearly identical backbone chemical environment with analogues but exhibits distinct shifts in regions A (positions 39–44) and B (positions 29–36). These shifts correlate with bromine’s electron-withdrawing effects and hydrogen bonding from the hydroxyl group, which perturb local electron density .

Table 2: Selected NMR Chemical Shifts (ppm)

Position	Target Compound	Compound 7 (Methoxy)
32	7.45	7.12
41	6.89	6.55

Hydrogen Bonding and Crystal Packing

The hydroxyl and amino groups in the target compound facilitate robust hydrogen-bonding networks, as analyzed via graph set theory (). In contrast, methoxy-substituted analogues prioritize weaker C–H···π interactions. This difference impacts melting points and crystallinity: the target compound melts at 215–220°C, whereas methoxy analogues melt below 200°C .

Reactivity and Physicochemical Properties

Bromine substituents increase molecular weight and lipophilicity (log P ≈ 2.8), reducing aqueous solubility compared to methoxy analogues (log P ≈ 1.5). The hydroxyl group also enhances stability via intramolecular hydrogen bonding, as evidenced by slower degradation in acidic conditions (t₁/₂ = 48 hrs vs. 24 hrs for non-hydroxylated analogues) .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for achieving high-purity (2Z)-2-amino-3-[(E)-[(3,5-dibromo-4-hydroxyphenyl)methylidene]amino]but-2-enedinitrile?

• Methodological Answer : The compound can be synthesized via a multi-step condensation reaction. A validated approach involves reacting 3,5-dibromo-4-hydroxybenzaldehyde with malononitrile under basic conditions (e.g., Knoevenagel condensation), followed by amine addition to stabilize the imine group. Reaction conditions require strict temperature control (60–80°C) and anhydrous solvents (e.g., ethanol or DMF) to minimize byproducts. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) ensures >95% purity .

Q. How can the crystal structure and hydrogen bonding patterns of this compound be resolved?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) using SHELXL (part of the SHELX suite) is recommended for structural elucidation. Hydrogen bonding networks can be analyzed via graph-set notation, which categorizes motifs (e.g., R₂²(8) rings) based on donor-acceptor distances and angles. SHELXTL software allows refinement of disordered regions, while Mercury or PLATON visualizes intermolecular interactions .

Q. What computational tools are suitable for analyzing the electronic properties of this compound?

• Methodological Answer : Multiwfn software calculates electron density, electrostatic potential (ESP), and frontier molecular orbitals (HOMO/LUMO). For example, ESP maps can identify nucleophilic/electrophilic sites, while bond order analysis (via Wiberg indices) quantifies conjugation in the but-2-enedinitrile moiety. Input files require optimized geometries from DFT (e.g., B3LYP/6-311+G(d,p)) .

Advanced Research Questions

Q. How can contradictions in reported biological activity data for this compound be addressed?

• Methodological Answer : Discrepancies in bioactivity (e.g., antimicrobial vs. anticancer efficacy) may arise from assay conditions or impurity profiles. Validate results using orthogonal assays:

• Antimicrobial : Broth microdilution (CLSI guidelines) with Gram-positive/negative strains.
• Anticancer : MTT assay on cancer cell lines (e.g., MCF-7, A549) with IC₅₀ comparisons to reference drugs (e.g., doxorubicin).
  Cross-validate purity via HPLC-MS and NMR (¹H/¹³C, DEPT-135) .

Q. What strategies differentiate thermodynamic vs. kinetic products during synthesis?

• Methodological Answer : Kinetic control favors the but-2-enedinitrile isomer (Z,E-configuration) via low-temperature, rapid quenching. Thermodynamic products (e.g., E,Z-isomers) form under prolonged heating (reflux conditions). Monitor reaction progress using in situ FTIR or Raman spectroscopy to track nitrile stretching (~2200 cm⁻¹) and imine formation (~1650 cm⁻¹). DFT calculations (Gibbs free energy) predict dominant products .

Q. How do substituents (e.g., bromine, hydroxyl) influence intermolecular interactions in the solid state?

• Methodological Answer : Bromine atoms enhance halogen bonding (C–Br···N/O), while hydroxyl groups form robust O–H···N hydrogen bonds. Compare packing motifs using Hirshfeld surface analysis (CrystalExplorer) to quantify interaction contributions:

Interaction Type	Contribution (%)
H-bonding (O–H···N)	35–40%
Halogen bonding	20–25%
van der Waals	30–35%
Such data clarify crystallization tendencies and solubility limitations .

Data-Driven Comparative Analysis

Q. How does this compound compare to structurally similar nitrile derivatives in terms of reactivity?

• Methodological Answer : A comparative reactivity table highlights key differences:

Compound	Reactivity with LiAlH₄	Oxidation (KMnO₄)	Nucleophilic Substitution (NH₃)
This compound	Reduces imine to amine	Forms nitro groups	Low (steric hindrance)
4-Dimethylaminobenzaldehyde	N/A	Forms carboxylic acid	High (aldehyde reactivity)
Phenylmalononitrile	No reaction	Forms dinitrile oxide	Moderate (CN groups)

Reactivity trends are explained by electronic effects (e.g., electron-withdrawing Br) and steric bulk .